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Compound of Interest

Compound Name: Tetracyano nickel

Cat. No.: B1223027

Audience: Researchers, scientists, and drug development professionals.

This guide provides a detailed breakdown of the systematic process for naming the
coordination compound K2[Ni(CN)a4] according to the rules established by the International
Union of Pure and Applied Chemistry (IUPAC).

Structural Deconstruction and Component Analysis

The first step in naming a coordination compound is to identify its constituent parts. The
formula K2[Ni(CN)4] indicates a salt composed of a simple cation and a complex anion.

e Cation: K*
e Anionic Coordination Complex: [Ni(CN)a]?~

The compound dissociates in solution into two potassium ions (2 x K*) and one
tetracyanonickelate(ll) ion ([Ni(CN)4]?2™). The charge of the complex ion is -2, which balances
the +2 total charge from the two potassium ions.[1][2]

IUPAC Naming Protocol

The IUPAC nomenclature for coordination compounds follows a specific set of rules.[3][4][5]
This protocol outlines the application of these rules to Kz[Ni(CN)a].

The positive ion (cation) is named first.[3][6] In this case, the cation is K*.
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» Rule: Simple cations retain their elemental name.
» Cation Name: Potassium

No prefix is used to indicate the number of cations (e.g., "di-") in the final name. The charge
balance implied by the anion's name and the metal's oxidation state makes this information
redundant.

The components within the coordination sphere are named in a specific order: ligands first,
then the central metal atom.[4][6]

e Ligand ldentification and Naming:

o The ligand is CN~. According to IUPAC rules, the names of anionic ligands end in "-0".[4]

[5]
o The name for the CN~ ligand is "cyano".[7]
« Indicating the Number of Ligands:
o There are four "cyano" ligands.
o The Greek prefix "tetra-" is used to denote four identical ligands.[6][8]
o Ligand part of the name: tetracyano
e Naming the Central Metal Atom:
o The central metal is Nickel (Ni).

o Rule: If the coordination complex is an anion, the suffix "-ate" is added to the name of the
central metal.[4][6][7]

o Therefore, "Nickel" becomes "nickelate".
o Determining the Oxidation State of the Central Metal:

o The overall charge of the complex ion [Ni(CN)a]?~ is -2.
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o The charge of each cyanide (CN-) ligand is -1.
o Let the oxidation state of Nickel be x.

o The sum of the oxidation states must equal the overall charge of the complex:

s X+ A4(-1) = -2
m X-4=-2
X =42

o The oxidation state of Nickel is +2.[1][2] This is represented by a Roman numeral in
parentheses immediately following the metal's name: (11).[4][6]

The final name is constructed by combining the cation name and the complex anion name,
separated by a space.[3][6]

 Cation: Potassium
» Anion: tetracyanonickelate(ll)
e Full IUPAC Name: Potassium tetracyanonickelate(l1)[9]

Data Presentation

Table 1: Component Nomenclature for K2[Ni(CN)a4]
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Component Formula Type IUPAC Name Rule Applied
Element name is
Cation K+ Simple Cation Potassium used for simple
cations.[3]
) o Anionic ligands
Ligand CN- Anionic Ligand Cyano )
end in "-0".[5]
Greek prefix
indicates the
Number of )
] 4 - tetra- guantity of a
Ligands )
single type of
ligand.[6]
) - ) Base name of
Central Metal Ni Transition Metal Nickel
the metal.
The suffix "-ate"
] o ) is added to the
Complex lon [Ni(CN)a]2~ Anionic Complex  Nickelate

metal for anionic

complexes.[4]

Table 2: Oxidation State Calculation for Nickel in [Ni(CN)a]?>~

. Charge/Oxidation
Component Quantity Total Charge
State
Nickel (Ni) 1 X X
Cyanide (CN™) 4 -1 -4
Total (Complex lon) - - -2
Equation X+ (-4)=-2 Result X=+2

Visualization of the Naming Workflow

The logical process for deriving the [IUPAC name of K2[Ni(CN)4] is illustrated below.
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Caption: Logical workflow for IUPAC naming of K2[Ni(CN)a4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.bhu.ac.in/Content/Syllabus/Syllabus_300620200412045920.pdf
https://allen.in/dn/qna/648535511
https://www.benchchem.com/product/b1223027#iupac-nomenclature-for-k2-ni-cn-4
https://www.benchchem.com/product/b1223027#iupac-nomenclature-for-k2-ni-cn-4
https://www.benchchem.com/product/b1223027#iupac-nomenclature-for-k2-ni-cn-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1223027?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

